Cas no 1334499-47-6 (1-(piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1334499-47-6
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• MDL: MFCD20232712
• CID: 5188375
• PubChem ID: 84618165
• Update Time: 2025-05-20

1-(piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(Piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylicacid
• SB42188
• 1-Piperidin-3-yl-1H-[1,2,3]triazole-4-carboxylic acid
• 1-(piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD20232712
• Inchi： 1S/C8H12N4O2/c13-8(14)7-5-12(11-10-7)6-2-1-3-9-4-6/h5-6,9H,1-4H2,(H,13,14)
• InChI Key： WZTBJEAOFDAONH-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2CNCCC2)N=N1)=O

Computed Properties

• Exact Mass: 196.096
• Monoisotopic Mass: 196.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 80

Additional information on 1-(piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

1-(Piperidin-3-yl)-1H-1,2,3-Triazole-4-Carboxylic Acid (CAS No. 1334499-47-6)

The compound 1-(Piperidin-3-yl)-1H-1,2,3-Triazole-4-Carboxylic Acid (CAS No. 1334499-47-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring and a triazole moiety, making it a valuable component in the development of advanced materials and pharmaceutical agents.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to form stable hydrogen bonds and exhibit diverse pharmacological properties. The integration of the piperidine ring further enhances the compound's versatility, enabling it to participate in various chemical reactions and biological interactions. This makes CAS No. 1334499-47-6 a promising candidate for applications in drug design, particularly in the development of anti-inflammatory and antiviral agents.

The synthesis of 1-(Piperidin-3-yl)-1H-1,2,3-Triazole-4-Carboxylic Acid involves a multi-step process that leverages modern organic synthesis techniques. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of copper-catalyzed azide alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole ring, a key feature of this compound's structure.

In terms of physical properties, CAS No. 1334499-47-6 exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and ethanol. These characteristics make it suitable for use in various chemical processes, including chromatography and crystallography studies. Recent advancements in computational chemistry have also enabled researchers to predict the compound's behavior under different conditions, further enhancing its utility in research settings.

The biological activity of 1-(Piperidin-3-yl)-1H-1,2,3-Triazole-4-Carboxylic Acid has been extensively studied in recent years. Preclinical trials have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its role in the treatment of chronic inflammatory diseases such as arthritis and asthma. Additionally, the compound has shown promise in antiviral studies, particularly against RNA viruses like influenza A.

One of the most exciting developments involving CAS No. 1334499-47-6 is its application in drug delivery systems. Researchers have explored its ability to act as a carrier for therapeutic agents, leveraging its unique structure to enhance drug stability and bioavailability. This innovation has opened new avenues for targeted drug delivery and personalized medicine.

Moreover, the environmental impact of 1-(Piperidin-3-yli)-related compounds has been a focus of recent research efforts. Studies have shown that these molecules degrade efficiently under aerobic conditions, reducing their potential to accumulate in ecosystems. This finding is particularly important for ensuring the sustainable use of such compounds in industrial and medical applications.

In conclusion, CAS No. 1334499-5-6 represents a cutting-edge advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, coupled with its favorable physical and biological properties, positions it as a key player in future innovations within the fields of pharmacology, materials science, and environmental chemistry. As research continues to uncover new potentials for this compound, its role in advancing scientific knowledge will undoubtedly grow even more significant.